Cas no 19967-85-2 (5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione)

19967-85-2 structure
Product name:5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione
5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione
- DTXSID10941874
- 19967-85-2
- HYDANTOIN, 5-(alpha,beta-DIBROMOPHENETHYL)-5-METHYL-3-(MORPHOLINOMETHYL)-
- BRN 1180495
- 5-(alpha,beta-Dibromophenethyl)-5-methyl-3-(morpholinomethyl)hydantoin
- 5-(1,2-Dibromo-2-phenylethyl)-2-hydroxy-5-methyl-3-[(morpholin-4-yl)methyl]-3,5-dihydro-4H-imidazol-4-one
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- Inchi: InChI=1S/C17H21Br2N3O3/c1-17(14(19)13(18)12-5-3-2-4-6-12)15(23)22(16(24)20-17)11-21-7-9-25-10-8-21/h2-6,13-14H,7-11H2,1H3,(H,20,24)
- InChI Key: JVQNTSHIWRQAHD-UHFFFAOYSA-N
- SMILES: CC1(C(=O)N(C(=O)N1)CN2CCOCC2)C(C(C3=CC=CC=C3)Br)Br
Computed Properties
- Exact Mass: 472.99503
- Monoisotopic Mass: 472.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 61.9Ų
Experimental Properties
- Density: 1.622
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.606
- PSA: 61.88
5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione Related Literature
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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2. Caper tea
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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